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Compound of Interest

Compound Name: Tetratetracontane

Cat. No.: B166393 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Tetratetracontane. The following

procedural steps and data are designed to ensure safe handling, operation, and disposal,

fostering a secure laboratory environment.

Physicochemical and Safety Data
Tetratetracontane is a long-chain alkane.[1] While it is not classified as a hazardous

substance under the Globally Harmonized System (GHS), observing standard laboratory safety

protocols is essential to mitigate any potential risks.[1][2][3] It is a combustible solid.
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Property Value Reference

Chemical Formula C44H90

Molecular Weight 619.19 g/mol

Appearance
Light yellow powder or white

flakes

Melting Point 85-87 °C

GHS Classification Not classified as hazardous

Storage Class 11 (Combustible Solids)

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition

Carbon monoxide (CO),

Carbon dioxide (CO2) (in case

of fire)

Operational Plan: Handling and Storage
Adherence to the following procedural steps will ensure the safe handling and storage of

Tetratetracontane in a laboratory setting.

Personal Protective Equipment (PPE)
Before handling Tetratetracontane, all personnel must be equipped with the appropriate PPE

to prevent direct contact and inhalation of dust particles.

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use protective gloves.

Respiratory Protection: In areas with potential for dust generation, a type N95 (US) or

equivalent dust respirator is recommended.

Skin and Body Protection: A lab coat or other protective clothing should be worn.

Safe Handling Procedures
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Standard chemical handling precautions should be followed to minimize exposure.

Work in a well-ventilated area, preferably in a fume hood, to avoid dust accumulation.

Avoid generating dust.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Storage
Proper storage is crucial to maintain the integrity of Tetratetracontane and prevent hazardous

situations.

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan
Tetratetracontane is not classified as hazardous waste; however, it must be disposed of in

accordance with all federal, state, and local regulations.

Spill Management
In the event of a spill, follow these procedures:

Small Spills: Can be carefully wiped up with a cloth or similar material.

Large Spills: Cover the spill with an inert absorbent material such as sand or earth. Collect

the material into a suitable container for disposal.

Waste Disposal
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Dispose of waste and residues in accordance with local authority requirements.

One approved method for disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

Do not discharge into sewers.

Experimental Workflow
The following diagram illustrates the standard workflow for handling Tetratetracontane, from

preparation to disposal.
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Caption: Workflow for safe handling of Tetratetracontane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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